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Compound of Interest

Compound Name: Monobutyltin oxide

Cat. No.: B1276338 Get Quote

Technical Support Center: Monobutyltin Oxide
(MBTO)
Welcome to the technical support center for monobutyltin oxide (MBTO). This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the safe handling and storage of this compound. Below you will find troubleshooting guides,

frequently asked questions, detailed protocols, and key data to support your experiments.

Frequently Asked Questions (FAQs)
Q1: What is monobutyltin oxide (MBTO)? A1: Monobutyltin oxide (MBTO) is an organotin

compound with the chemical formula C₄H₁₀O₂Sn.[1][2] It is typically an amorphous, white

powder.[3] MBTO is primarily used as a catalyst for esterification, transesterification, and

polycondensation reactions at high temperatures (210-240°C).[3] It also serves as an

intermediate for other organotin compounds and as a stabilizer for PVC.[3]

Q2: What are the primary hazards associated with MBTO? A2: MBTO is considered a

hazardous substance.[4] It is toxic if swallowed, inhaled, or in contact with skin.[5][6] It can

cause serious eye and skin irritation.[5][6] Additionally, organotin compounds can be toxic to

aquatic organisms and may pose long-term environmental risks.[4] Combustion of MBTO may

produce poisonous fumes, including carbon monoxide, carbon dioxide, and metal oxides.
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Q3: What personal protective equipment (PPE) should be worn when handling MBTO? A3:

When handling MBTO, it is essential to wear appropriate PPE to avoid direct contact. This

includes chemical safety goggles or a face shield, impervious gloves, and protective clothing

such as a lab coat or apron.[3][7] All handling should be performed in a well-ventilated area,

preferably within a fume hood.[5][8]

Q4: In what solvents is MBTO soluble? A4: Monobutyltin oxide is sparingly soluble or

insoluble in water and most organic solvents.[2][9] However, it is soluble in organic solvents like

chloroform, toluene, and acetone, as well as in strong bases/alkalis and mineral acids.[3]

Q5: What is the thermal stability of MBTO? A5: MBTO is stable under normal conditions and

exhibits good thermal stability, making it suitable for high-temperature industrial processes.[3] It

is used for reactions at temperatures between 210°C and 240°C and is considered stable up to

250°C.[3] It decomposes at high temperatures without melting.[10]

Troubleshooting Guide
Q: Why has the MBTO powder become clumpy or solidified? A: MBTO is described as

hygroscopic, meaning it can absorb moisture from the air.[4] Improper storage in a non-sealed

container can lead to clumping. To mitigate this, always store MBTO in a tightly sealed

container in a cool, dry place and minimize its exposure to the atmosphere.[3][5]

Q: I noticed pressure buildup in the storage container. What should I do? A: Some safety data

sheets indicate that pressure may develop in containers of MBTO.[4] This necessitates careful

opening and periodic venting.[4] Always open containers slowly in a fume hood to safely

release any built-up pressure.

Q: My reaction yield is lower than expected when using MBTO as a catalyst. What could be the

cause? A: Reduced catalytic activity can be due to moisture contamination, as MBTO's

performance can be affected by excessive moisture. Ensure all reactants and solvents are dry

before starting the reaction.[8] Another cause could be improper storage leading to degradation

or contamination of the catalyst. Always use a fresh, properly stored batch of MBTO for best

results.

Q: The color of my final product is off when using MBTO. Why might this happen? A: While

MBTO is noted for producing better color properties compared to some other catalysts,
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contamination in the catalyst itself or side reactions could be the cause. Ensure the purity of

your MBTO and check for incompatibilities with other reactants. MBTO is known to minimize

side reactions like dehydration and oxidative degradation, but this is dependent on proper

reaction conditions.[3]

Data Presentation
Table 1: Physical and Chemical Properties of Monobutyltin Oxide

Property Value Citations

Appearance White to off-white powder/solid [2][3][5]

Molecular Formula C₄H₁₀O₂Sn [1][2]

Molecular Weight 208.83 g/mol [5][6]

Melting Point
Decomposes at high

temperature
[10]

Boiling Point >350°C [5]

Density 1.46 g/cm³

Vapor Pressure 24.4 Pa @ 25°C

Water Solubility
Sparingly soluble/Insoluble

(317–3200 µg/L @ 20°C)
[3][5][9]

Organic Solvent Solubility

Soluble in chloroform, toluene,

acetone. 9.5 mg/L in organic

solvents @ 20°C.

[3]

Table 2: Typical Specifications for Monobutyltin Oxide
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Parameter Specification Citations

Tin Content 54.80 – 59.50 % [1][2][5]

Chlorine Content ≤1.0 % [1][2]

Volatility / Loss on Drying ≤1.0 % [1][2]

Diorganotin Content ≤0.3 % [2]

Triorganotin Content ≤0.1 % [2]

Table 3: Toxicological Data

Test Result Citations

LD50 (Intravenous, mouse) 180 mg/kg [4][5]

Hazard Statements

Toxic if swallowed, in contact

with skin, or inhaled. Causes

skin and eye irritation.

[5][6]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.

Experimental Protocols
Protocol 1: Safe Handling and Storage of Monobutyltin
Oxide

Designated Area: All handling of MBTO must be conducted in a designated area, such as a

fume hood, to minimize inhalation exposure.[8]

Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including a lab

coat, chemical-resistant gloves (e.g., nitrile), and safety goggles with side shields or a face

shield.[3][7]

Dispensing: Avoid generating dust when weighing and dispensing the powder.[4] Use a

spatula and weigh the powder on a tared weigh boat inside the fume hood. Close the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://vestachem.com/chemicals/monobutyltin-oxide/
https://www.gisonb.com/324.html
https://mubychem.com/monobutyltinoxide.html
https://vestachem.com/chemicals/monobutyltin-oxide/
https://www.gisonb.com/324.html
https://vestachem.com/chemicals/monobutyltin-oxide/
https://www.gisonb.com/324.html
https://www.gisonb.com/324.html
https://www.gisonb.com/324.html
https://datasheets.scbt.com/sc-301167.pdf
https://mubychem.com/monobutyltinoxide.html
https://mubychem.com/monobutyltinoxide.html
https://datasheets.scbt.com/sds/aghs/en/sc-301167.pdf
https://www.benchchem.com/product/b1276338?utm_src=pdf-body
https://www.benchchem.com/product/b1276338?utm_src=pdf-body
https://delvallelab.weebly.com/uploads/4/9/4/7/49471639/sop-organotin.doc
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13039
https://stacks.cdc.gov/view/cdc/19379/cdc_19379_DS1.pdf
https://datasheets.scbt.com/sc-301167.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


primary container immediately after dispensing.

Reaction Setup: If adding MBTO to a reaction, ensure the glassware is dry and the setup is

under an inert atmosphere if the reaction is sensitive to moisture.[8] MBTO can typically be

charged upfront with other reactants.[3]

Storage: Store MBTO in its original, tightly sealed container.[4] Recommended containers

include those made of polyethylene or polypropylene.[4] The storage area should be cool,

dry, and well-ventilated, away from direct sunlight and heat.[1][3][5]

Incompatible Materials: Segregate MBTO from strong acids, bases, oxidizing agents, and

moisture/water.[4][5]

Waste Disposal: Dispose of MBTO waste and contaminated materials according to local,

state, and federal regulations.[3] Do not discharge into drains.

Spill Cleanup: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection.[5] Use dry cleanup procedures to avoid generating dust.[4] Place the

spilled material into a labeled, sealed container for disposal.[4]

Protocol 2: Synthesis of Monobutyltin Oxide (Illustrative
Example)
This protocol is for informational purposes, adapted from literature, and should be performed

by trained personnel with appropriate safety measures.

Preparation: In a reaction vessel, dissolve 12g of sodium carbonate (Na₂CO₃) in 200g of

water with stirring.

Addition of Ammonia: Add 200g of 20% ammonia water to the solution.

Heating: Place the reaction vessel in a water bath and raise the temperature to 50°C.

Reactant Addition: Slowly add 100g of monobutyltin trichloride to the reaction vessel using a

constant pressure funnel.

Reaction: Maintain the reaction at a constant temperature of 50°C for 2 hours.
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Filtration and Washing: After the reaction is complete, filter the resulting monobutyltin oxide
precipitate. Wash the filter cake with water (at 50-60°C) multiple times.

Drying: Dry the final product using a rotary evaporator at 70-80°C to obtain the purified

monobutyltin oxide powder.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1276338?utm_src=pdf-body
https://www.benchchem.com/product/b1276338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Don PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Weigh MBTO
(Avoid Dust Generation)

Tightly Re-seal Container Add to Reaction Vessel

Clean Equipment

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of monobutyltin oxide.
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Experiencing Issue with MBTO?

What is the issue?

Powder is Clumped/
Solidified

Physical State

Low Reaction Yield

Reaction Performance

Pressure in Container

Storage

Cause: Moisture Absorption
(Hygroscopic Nature)

Solution: Store in tightly
sealed, dry container.
Minimize air exposure.

Cause: Moisture
Contamination of Catalyst

or Reagents

Solution: Use anhydrous
solvents. Ensure catalyst
is dry and properly stored.

Cause: Potential slow
decomposition or off-gassing

Solution: Open container
slowly in fume hood.

Vent periodically.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common MBTO issues.
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Caption: Chemical incompatibilities of monobutyltin oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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